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Compound of Interest

Compound Name: C-DIM12

Cat. No.: B1668760 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for

Laboratory Safety and Chemical Handling.

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of C-DIM12. Adherence to these guidelines is critical to ensure

a safe laboratory environment and the integrity of your research. C-DIM12 is a synthetic

activator of the nuclear receptor Nurr1, recognized for its anti-inflammatory and neuroprotective

properties.[1] As a substance that has not yet been fully tested, cautious handling is imperative.

[1]

Chemical and Physical Properties of C-DIM12
A clear understanding of the chemical and physical properties of C-DIM12 is fundamental for

safe handling and storage. This data is summarized in the table below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1668760?utm_src=pdf-interest
https://www.benchchem.com/product/b1668760?utm_src=pdf-body
https://www.benchchem.com/product/b1668760?utm_src=pdf-body
https://www.stressmarq.com/products/small-molecules/activator/c-dim-12-sih-616/
https://www.stressmarq.com/products/small-molecules/activator/c-dim-12-sih-616/
https://www.benchchem.com/product/b1668760?utm_src=pdf-body
https://www.benchchem.com/product/b1668760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name 3,3'-[(4-Chlorophenyl)methylene]bis[1H-indole]

Alternative Names C-Dim 12, DIM-C-pPhCl

CAS Number 178946-89-9

Molecular Formula C₂₃H₁₇ClN₂

Molecular Weight 356.85 g/mol

Appearance
Orange powder[1] or Light yellow to brown

solid[2]

Purity ≥98%

Solubility
Soluble in DMSO (up to 100 mM) and ethanol

(up to 100 mM).

Personal Protective Equipment (PPE) and Handling
Strict adherence to the following personal protective equipment (PPE) guidelines is mandatory

to prevent exposure. The safety phrases associated with C-DIM12 are direct and must be

followed:

S22: Do not breathe dust.

S36/37/39: Wear suitable protective clothing, gloves and eye/face protection.

S24/25: Avoid contact with skin and eyes.

Recommended PPE:
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield is recommended when

handling larger quantities or if

there is a risk of splashing.

Protects against airborne

particles and splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
Prevents skin contact.

Body Protection

A laboratory coat must be

worn. Consider a chemical-

resistant apron for additional

protection when handling

significant quantities.

Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator is

necessary.

Prevents inhalation of the

powdered compound.

Step-by-Step Handling and Operational Plan
Follow this workflow for the safe handling of C-DIM12 from receipt to disposal.
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Caption: Workflow for Safe Handling of C-DIM12.
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Detailed Protocol:
Receipt and Inspection: Upon receiving the compound, inspect the packaging for any

damage. If the container is compromised, handle it as a spill and follow appropriate cleanup

procedures.

Storage: Store C-DIM12 at -20°C in a tightly sealed container, protected from light. For stock

solutions, store at -80°C for up to 6 months or -20°C for up to 1 month, and protect from light.

Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as outlined

in the table above.

Weighing: Conduct weighing in a chemical fume hood or a ventilated balance enclosure to

minimize dust inhalation.

Dissolution: Prepare solutions in a fume hood. C-DIM12 is soluble in DMSO and ethanol.

Experimental Use: Handle all solutions containing C-DIM12 with the same level of precaution

as the solid compound.

Decontamination: Clean all work surfaces and equipment thoroughly with an appropriate

solvent (e.g., 70% ethanol) after use.

Waste Segregation: Segregate all C-DIM12 waste, including contaminated consumables

(e.g., pipette tips, tubes), into a clearly labeled hazardous waste container.

Disposal: Dispose of C-DIM12 waste in accordance with all local, state, and federal

regulations. Contact your institution's environmental health and safety (EHS) department for

specific guidance.

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination, and wash

hands thoroughly afterward.

Signaling Pathway of C-DIM12
C-DIM12 is a Nurr1 activator that inhibits NF-κB and cytokine expression in microglial cells. It

achieves this by stabilizing nuclear corepressor proteins, which in turn reduces the binding of

p65 to inflammatory gene promoters.
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Caption: C-DIM12 Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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